![molecular formula C15H22N2 B3026640 7-(pyrrolidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-amine CAS No. 1037627-94-3](/img/structure/B3026640.png)
7-(pyrrolidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-amine
Cat. No. B3026640
M. Wt: 230.35
InChI Key: QYLOOOSMNDHSEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741898B2
Procedure details
A mixture of 1-(2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-yl)pyrrolidine (2.0 g; 7.69 mmol) and 10% palladium on carbon (0.2 g, ˜50% water) in methanol (150 mL) was shaken under hydrogen (40 psi) for 1 h. After this time the reaction mixture was filtered through diatomaceous earth and the filtrate was concentrated under reduced pressure to afford 7-(pyrrolidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-amine as an oil (quantitative yield); MS (m/e): 231 (M+H+).
Quantity
2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[CH:6][C:7]2[CH2:13][CH2:12][CH:11]([N:14]3[CH2:18][CH2:17][CH2:16][CH2:15]3)[CH2:10][CH2:9][C:8]=2[CH:19]=1)([O-])=O>[Pd].CO>[N:14]1([CH:11]2[CH2:10][CH2:9][C:8]3[CH:19]=[C:4]([NH2:1])[CH:5]=[CH:6][C:7]=3[CH2:13][CH2:12]2)[CH2:18][CH2:17][CH2:16][CH2:15]1
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=CC2=C(CCC(CC2)N2CCCC2)C1
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Name
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Quantity
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0.2 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was shaken under hydrogen (40 psi) for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After this time the reaction mixture was filtered through diatomaceous earth
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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N1(CCCC1)C1CCC2=C(CC1)C=C(C=C2)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
